Cas no 830358-48-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-[2-(3-methoxyphenyl)ethyl]-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-[2-(3-methoxyphenyl)ethyl]-
• CAS No: 830358-48-0
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 678681
• PubChem ID: 57591095

2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-[2-(3-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-[2-(3-methoxyphenyl)ethyl]-
• 1-[2-(3-methoxyphenyl)ethyl]-1,3-diazinane-2,4,6-trione
• SCHEMBL877575
• KBFFXDRANASBGL-UHFFFAOYSA-N
• 1-[2-(3-Methoxy-phenyl)-ethyl]-pyrimidine-2,4,6-trione
• DTXSID10727236
• 830358-48-0
• 1-[2-(3-methoxy-phenyl)-ethyl]-pyrimidine-2, 4, 6-trione
• 1-[2-(3-Methoxyphenyl)ethyl]pyrimidine-2,4,6(1H,3H,5H)-trione

• Inchi： InChI=1S/C13H14N2O4/c1-19-10-4-2-3-9(7-10)5-6-15-12(17)8-11(16)14-13(15)18/h2-4,7H,5-6,8H2,1H3,(H,14,16,18)
• InChI Key： KBFFXDRANASBGL-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)CCN2C(=O)CC(=O)NC2=O

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.7Ų